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Compound of Interest

Compound Name: (Rac)-SAR131675

Cat. No.: B1193471 Get Quote

SAR131675 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of SAR131675. Find

troubleshooting tips and answers to frequently asked questions to ensure the successful use of

this compound in your experiments.

Troubleshooting Guide: Common Solubility Issues
This guide addresses specific issues you may encounter when preparing SAR131675

solutions.
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Issue Potential Cause Recommended Solution

Difficulty dissolving

SAR131675 powder

Inadequate solvent or

technique.

Use fresh, anhydrous DMSO

for initial stock solution

preparation. SAR131675 has

excellent solubility in DMSO,

reaching concentrations of 72-

100 mg/mL[1][2][3]. To aid

dissolution, gentle warming (up

to 60°C) and ultrasonication

can be applied[3].

Precipitation observed after

adding aqueous solutions

SAR131675 is practically

insoluble in water. Direct

dilution of a DMSO stock

solution into aqueous buffers

will likely cause the compound

to precipitate out of solution[1]

[2].

For cell-based assays, ensure

the final DMSO concentration

in your culture medium is low

(typically <0.5%) and

compatible with your cell line.

For in vivo studies, use a

formulation vehicle. A common

approach is to first dissolve

SAR131675 in DMSO and

then sequentially add co-

solvents such as PEG300,

Tween 80, and saline or corn

oil to maintain solubility[2][3].

Inconsistent results between

experiments

Variability in stock solution

preparation. The hygroscopic

nature of DMSO can affect the

solubility of SAR131675[2][3]

[4].

Always use fresh, high-purity,

anhydrous DMSO to prepare

stock solutions[2]. Prepare

fresh dilutions for your

experiments from a

concentrated stock. Store

stock solutions in small

aliquots at -20°C or -80°C to

minimize freeze-thaw cycles

and moisture absorption[3].

Cloudy or hazy solution for in

vivo administration

Improper mixing of the

formulation vehicle.

When preparing formulations

with co-solvents, ensure each
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component is thoroughly

mixed before adding the next.

For example, in a

DMSO/PEG300/Tween-

80/saline formulation, first mix

the DMSO stock with PEG300

until clear, then add Tween-80

and mix, and finally add the

aqueous component slowly

while vortexing[2][3].

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of SAR131675?

A1: The recommended solvent for preparing a stock solution of SAR131675 is dimethyl

sulfoxide (DMSO). It exhibits high solubility in DMSO, with reported concentrations ranging

from 72 mg/mL (200.89 mM) to 100 mg/mL (279.03 mM)[1][2][3]. It is critical to use fresh,

anhydrous DMSO as its hygroscopic nature can reduce the compound's solubility[2][3][4].

Q2: How should I store my SAR131675 stock solution?

A2: Once prepared, aliquot your stock solution into smaller volumes to avoid repeated freeze-

thaw cycles. Stock solutions in DMSO can be stored at -20°C for up to one year or at -80°C for

up to two years[3].

Q3: Can I dissolve SAR131675 directly in water or phosphate-buffered saline (PBS)?

A3: No, SAR131675 is classified as essentially water-insoluble, with solubility below 1

mg/mL[1][2]. Dissolving it directly in aqueous buffers like water or PBS is not recommended as

it will lead to poor solubility and potential precipitation.

Q4: How can I prepare SAR131675 for in vivo animal studies?

A4: For in vivo administration, SAR131675 needs to be prepared in a suitable vehicle. Several

formulations have been reported. A common method involves first dissolving the compound in
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DMSO to create a concentrated stock. This stock is then further diluted with a mixture of co-

solvents. Examples of such vehicles include:

10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline[3].

10% DMSO and 90% corn oil[3].

A solution of 0.6% methylcellulose and 0.5% Tween 80[5].

It is crucial to prepare these formulations fresh on the day of use and to mix the components

sequentially to ensure a clear and homogenous solution[2][3][5].

Q5: What is the mechanism of action of SAR131675?

A5: SAR131675 is a potent and selective ATP-competitive inhibitor of the Vascular Endothelial

Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase[1][5][6][7]. By inhibiting VEGFR-3, it

blocks the signaling pathways mediated by its ligands, VEGF-C and VEGF-D, which are crucial

for lymphangiogenesis[8][9]. This inhibition subsequently affects downstream signaling

molecules, including the ERK1/2 and AKT pathways[9].

Quantitative Solubility Data
The following table summarizes the solubility of SAR131675 in various solvents.
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Solvent
Concentration
(mg/mL)

Molar
Equivalent
(mM)

Notes Reference

DMSO 100 279.03

May require

ultrasonication

and warming to

60°C.

[1][3]

DMSO 72 200.89

Use of fresh,

anhydrous

DMSO is

recommended.

[2]

Chloroform 30 Not specified - [6]

Ethanol 4 Not specified - [2]

Water
Insoluble (<1

mg/mL)
Not applicable - [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SAR131675 Stock
Solution in DMSO

Weighing: Accurately weigh the required amount of SAR131675 powder (Molecular Weight:

358.39 g/mol )[1]. For 1 mL of a 10 mM solution, 3.58 mg is needed.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the powder.

Dissolution: Vortex the solution to facilitate dissolution. If necessary, use an ultrasonic bath or

gentle warming (up to 60°C) until the solution is clear and all solid has dissolved[3].

Storage: Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C or

-80°C[3].
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Protocol 2: Preparation of SAR131675 Formulation for In
Vivo Oral Administration (Example)
This protocol is based on a commonly used vehicle and should be optimized for your specific

experimental needs.

Prepare Stock: Begin with a concentrated stock solution of SAR131675 in DMSO (e.g., 60

mg/mL)[2].

Sequential Mixing: To prepare a 1 mL working solution, follow these steps in order, ensuring

the solution is clear after each addition: a. Take an appropriate volume of the DMSO stock

solution. For a final concentration of 3 mg/mL, use 50 µL of a 60 mg/mL stock. b. Add 300 µL

of PEG300 and mix thoroughly until the solution is clear[2]. c. Add 50 µL of Tween 80 and

mix until clear[2]. d. Add 600 µL of sterile ddH₂O or saline to bring the total volume to 1 mL.

Mix thoroughly[2].

Administration: Use the freshly prepared formulation immediately for optimal results[2].

Visualizations
SAR131675 Mechanism of Action: VEGFR-3 Signaling
Pathway Inhibition
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Caption: SAR131675 inhibits VEGFR-3 signaling.

Experimental Workflow: Preparing SAR131675 for In
Vivo Studies
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Caption: Workflow for preparing an in vivo formulation of SAR131675.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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